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Compound of Interest

Compound Name: 1-(2-Chloroethyl)piperidine

Cat. No.: B1294334

Application Notes for 1-(2-Chloroethyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

These notes provide essential information for the safe handling, storage, and use of 1-(2-
Chloroethyl)piperidine hydrochloride in a laboratory setting. This compound is a valuable
intermediate in organic synthesis, particularly in the preparation of pharmaceutical compounds.
However, it is a hazardous substance and must be handled with appropriate precautions.

General Information

1-(2-Chloroethyl)piperidine hydrochloride is a beige crystalline powder.[1] It is hygroscopic,
meaning it readily absorbs moisture from the air.[1] This compound is primarily used as an
intermediate in various chemical syntheses.

Health Hazard Information
1-(2-Chloroethyl)piperidine hydrochloride is classified as a hazardous substance with the
following primary concerns:

o Acute Toxicity: It is fatal if swallowed.[2][3]

o Corrosivity: It causes severe skin burns and serious eye damage.[2][3][4] Contact can lead
to a strong corrosive effect on the mouth and throat, with a danger of perforation of the
esophagus and stomach if swallowed.[3]
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o Respiratory Irritation: It is irritating to the respiratory system.[1] Inhalation can cause
respiratory tract irritation and may produce delayed pulmonary edema.[1]

e Mutagenicity: It is suspected of causing genetic defects.[2][3]

Safe Handling Procedures

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
this compound.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][5] A face shield is also recommended.[5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[1] Impervious clothing and boots should be considered.[2]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are
experienced.[1] Handling should be done in a well-ventilated area, preferably under a
chemical fume hood.[2][6]

e General Hygiene:
o Wash hands thoroughly after handling.[1][5]
o Do not eat, drink, or smoke when using this product.[4][5]

o Remove contaminated clothing and wash it before reuse.[1]

Storage Procedures

Proper storage is crucial to maintain the stability of the compound and prevent accidents.

o Container: Store in a tightly closed container.[1] The original container should be used if
possible, or a corrosive-resistant container.[4]
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e Environment: Store in a cool, dry, well-ventilated area.[1][7] The storage area should be
designated as a corrosives area.[2]

e Incompatibilities: Store away from incompatible substances such as strong oxidizing agents
and bases.[1][2][6] It should also be protected from moisture.[1][7]

o Security: Due to its high toxicity, it is recommended to store this compound in a locked
cabinet or area.[2][3][5]

First Aid Measures

In case of exposure, immediate medical attention is required.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1]

o Skin Contact: Get medical aid immediately. Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[1]

 Ingestion: Get medical aid immediately. Do NOT induce vomiting. If the person is conscious
and alert, rinse their mouth and drink 2-4 cupfuls of milk or water.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If breathing has ceased, apply artificial respiration. Get medical aid.[1]

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuation: Evacuate personnel from the area.

Ventilation: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE as outlined in the handling section.

Containment and Cleanup:
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o For solid spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[1] Avoid generating dust.[1]

o Clean the spill area thoroughly.

Disposal

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.[5]

: _ :

Property

Value

Chemical Name

1-(2-Chloroethyl)piperidine hydrochloride

CAS Number 2008-75-5
Molecular Formula C7H14CIN - HCI
Molecular Weight 184.11 g/mol
Appearance Beige crystalline powder
Melting Point 228 - 234 °C
Solubility Soluble in water
Stable at room temperature in closed containers
Stability under normal storage and handling conditions.

[1][7] Hygroscopic.[1][6]

Incompatible Materials

Strong oxidizing agents, bases, moisture.[1][2]

[6]

Hazardous Decomposition Products

Hydrogen chloride, nitrogen oxides, carbon
monoxide, carbon dioxide, irritating and toxic

fumes and gases.[1][2]

Experimental Protocols
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1-(2-Chloroethyl)piperidine is a key reagent in the synthesis of various piperazine derivatives,
which are important scaffolds in many pharmaceutical compounds. A common application is the
N-alkylation of amines.

Protocol: N-Alkylation of a Primary Aliphatic Amine

This protocol describes a general method for the N-alkylation of a primary aliphatic amine with
1-(2-chloroethyl)piperidine hydrochloride.

Materials:

1-(2-Chloroethyl)piperidine hydrochloride (1.0 equivalent)
e Primary aliphatic amine (1.1 equivalents)

e Potassium carbonate (K2COs) (2.5 equivalents)

o Potassium iodide (KI) (0.1 equivalents)

e Dimethylformamide (DMF)

o Ethyl acetate

o Water

e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

e Magnetic stirrer

o Reflux condenser

Standard laboratory glassware for workup and purification
Procedure:

e To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-(2-
chloroethyl)piperidine hydrochloride (1.0 eq), the primary aliphatic amine (1.1 eq),
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potassium carbonate (2.5 eq), and potassium iodide (0.1 eq).

e Add a sufficient volume of DMF to dissolve the reactants (a concentration of 0.1-0.5 M is
typical).

o Heat the reaction mixture to a temperature between 60-80°C and stir for 4-12 hours. The
progress of the reaction should be monitored by an appropriate technique (e.g., TLC or LC-
MS).

 After the reaction is complete, cool the mixture to room temperature.

e Pour the reaction mixture into water and extract with ethyl acetate (3 times the volume of the
agueous layer).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

e The crude product can be purified by flash column chromatography on silica gel.

Mandatory Visualization
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Safe Handling and Storage Workflow for 1-(2-Chloroethyl)piperidine
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Caption: Safe handling and storage workflow for 1-(2-Chloroethyl)piperidine.
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Experimental Workflow: N-Alkylation of a Primary Amine

Reaction Setup
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Caption: A typical workflow for N-alkylation using 1-(2-Chloroethyl)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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